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Compound of Interest

Compound Name: IR-797 chloride
Cat. No.: B8193060
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring both personal safety and the integrity of
experimental outcomes. This in-depth guide provides a technical overview of the safety and
handling precautions for IR-797 chloride, a near-infrared (NIR) dye with applications in
photodynamic therapy and bio-imaging.[1][2][3]

Chemical and Physical Properties

IR-797 chloride is a solid, methanol-soluble laser dye.[4] A summary of its key physical and
chemical properties is presented in Table 1 for easy reference.
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Property Value Reference

2-[2-[2-Chloro-3-[2-(1,3-
dihydro-1,3,3-trimethyl-2H-
indol-2-ylidene)-ethylidene]-1-
Synonyms [5]
cyclopenten-1-yl]-
ethenyl]-1,3,3-trimethyl-3H-

indolium chloride

CAS Number 110992-55-7
Molecular Formula Cs1H34CI2N2
Molecular Weight 505.52 g/mol
Appearance Solid

Melting Point 116.7 - 128.0 °C
Maximum Absorption (Amax) 797 nm (in methanol)
Purity > 70% (Dye content)
Storage Temperature -20°C

Hazard Identification and Safety Precautions

While a comprehensive toxicological profile for IR-797 chloride is not widely available, it is
known to be cytotoxic. Standard laboratory safety protocols should be strictly followed. The
following sections detail the necessary precautions.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The recommended PPE
for handling IR-797 chloride is outlined below.
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Personal Protective Equipment (PPE)

Eyeshields

Handling Conditions

Gloves (type N95 US) Work under a hood Required when vapours/
aerosols are generated
Respiratory Protection Use when...

Exposure Type

Immediate Actio

Take off contaminated clothing.
Rinse skin with water/shower.

Make victim drink water Rinse with plenty of water.
(two glasses at most). Remove contact lenses, if present.

Move to fresh air.

Medical Attention

Consult a physician.

Call in an ophthalmologist.
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Preparation

Prepare IR-797 Chloride Culture Cells to
Stock Solution Desired Confluency

Treatment

Dilute Stock Solution
to Working Concentration

Treat Cells with
IR-797 Chloride

Incubate for
Desired Time

Perform Downstream Analysis
(e.g., Imaging, Cytotoxicity Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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